3-{3-[(1,3-benzothiazol-2-ylthio)methyl]-4-methoxyphenyl}-1-(4-methoxyphenyl)-2-propen-1-one

• IUPAC Name: (E)-3-[3-(1,3-benzothiazol-2-ylsulfanylmethyl)-4-methoxyphenyl]-1-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C25H21NO3S2/c1-28-20-11-9-18(10-12-20)22(27)13-7-17-8-14-23(29-2)19(15-17)16-30-25-26-21-5-3-4-6-24(21)31-25/h3-15H,16H2,1-2H3/b13-7+
• InChI Key: NWADAAJTZZPBKO-NTUHNPAUSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC(=C(C=C2)OC)CSC3=NC4=CC=CC=C4S3
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/C2=CC(=C(C=C2)OC)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C25H21NO3S2
• Molecular Weight: 447.6 g/mol

Description

The compound contains a benzothiazole group, which is a heterocyclic compound. It also contains methoxyphenyl groups and a propenone group. The presence of these groups could potentially give the compound interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. It contains a benzothiazole ring, which is a type of heterocyclic aromatic compound. Attached to this ring is a methoxyphenyl group. The compound also contains a propenone group.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the benzothiazole ring might undergo electrophilic substitution reactions. The methoxy group could potentially undergo demethylation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the presence of functional groups. For example, the presence of the benzothiazole ring might contribute to the compound’s aromaticity and stability.

Future Directions

The compound could potentially be studied for its biological activities, given the known activities of benzothiazole derivatives. It could also be used as a starting point for the synthesis of new compounds.